N-(2-furylmethyl)-2-morpholin-4-yl-N-prop-2-yn-1-ylbenzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-morpholin-4-yl-N-prop-2-ynylbenzamide
• InChI: InChI=1S/C19H20N2O3/c1-2-9-21(15-16-6-5-12-24-16)19(22)17-7-3-4-8-18(17)20-10-13-23-14-11-20/h1,3-8,12H,9-11,13-15H2
• InChI Key: YBSVCQULVIIWNH-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=CC=CO1)C(=O)C2=CC=CC=C2N3CCOCC3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-(2-furylmethyl)-2-morpholin-4-yl-N-prop-2-yn-1-ylbenzamide is a chemical compound that has shown potential in scientific research applications. It is a type of benzamide derivative that has been synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-morpholin-4-yl-N-prop-2-yn-1-ylbenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been shown to interact with certain receptors in the brain that are involved in memory and learning.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to improve memory and learning in animal studies.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-2-morpholin-4-yl-N-prop-2-yn-1-ylbenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. It has also been shown to have a low toxicity profile, making it a safe compound to use in lab experiments. However, it has some limitations, such as its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-2-morpholin-4-yl-N-prop-2-yn-1-ylbenzamide. One potential direction is to further investigate its anti-cancer properties and its potential use in cancer treatment. Another direction is to explore its potential as an anti-inflammatory and analgesic agent. Additionally, further research could be done on its potential use in treating neurological disorders such as Alzheimer's disease. Finally, future research could focus on improving the solubility of the compound in water, which would make it more versatile for use in lab experiments.

Scientific Research Applications

N-(2-furylmethyl)-2-morpholin-4-yl-N-prop-2-yn-1-ylbenzamide has been studied for its potential in scientific research applications. It has been shown to have anti-cancer properties and has been studied for its use in cancer treatment. It has also been studied for its potential as an anti-inflammatory and analgesic agent. Additionally, it has been studied for its potential in treating neurological disorders such as Alzheimer's disease.